1-[7-[(E)-2-(dimethylamino)vinyl]-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone 1-[7-[(E)-2-(dimethylamino)vinyl]-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
Brand Name: Vulcanchem
CAS No.: 1306753-58-1
VCID: VC3006886
InChI: InChI=1S/C13H17N5O2/c1-9(19)10-7-14-13-15-12(8-20-4)16-18(13)11(10)5-6-17(2)3/h5-7H,8H2,1-4H3/b6-5+
SMILES: CC(=O)C1=C(N2C(=NC(=N2)COC)N=C1)C=CN(C)C
Molecular Formula: C13H17N5O2
Molecular Weight: 275.31 g/mol

1-[7-[(E)-2-(dimethylamino)vinyl]-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone

CAS No.: 1306753-58-1

Cat. No.: VC3006886

Molecular Formula: C13H17N5O2

Molecular Weight: 275.31 g/mol

* For research use only. Not for human or veterinary use.

1-[7-[(E)-2-(dimethylamino)vinyl]-2-(methoxymethyl)[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone - 1306753-58-1

Specification

CAS No. 1306753-58-1
Molecular Formula C13H17N5O2
Molecular Weight 275.31 g/mol
IUPAC Name 1-[7-[(E)-2-(dimethylamino)ethenyl]-2-(methoxymethyl)-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
Standard InChI InChI=1S/C13H17N5O2/c1-9(19)10-7-14-13-15-12(8-20-4)16-18(13)11(10)5-6-17(2)3/h5-7H,8H2,1-4H3/b6-5+
Standard InChI Key NJFKNWBQIXBURS-AATRIKPKSA-N
Isomeric SMILES CC(=O)C1=C(N2C(=NC(=N2)COC)N=C1)/C=C/N(C)C
SMILES CC(=O)C1=C(N2C(=NC(=N2)COC)N=C1)C=CN(C)C
Canonical SMILES CC(=O)C1=C(N2C(=NC(=N2)COC)N=C1)C=CN(C)C

Introduction

1-[7-[(E)-2-(Dimethylamino)vinyl]-2-(methoxymethyl) triazolo[1,5-a]pyrimidin-6-yl]ethanone is a complex organic compound with a molecular formula of C₁₃H₁₇N₅O₂ and a molecular weight of 275.31 g/mol. It is identified by the CAS number 1306753-58-1 . This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and applications in pharmaceutical research.

Synthesis and Preparation

While specific synthesis protocols for this compound are not widely detailed in the available literature, compounds within the triazolopyrimidine class are often synthesized through multicomponent reactions involving amino triazoles, aldehydes, and other organic precursors . The synthesis typically involves condensation reactions under controlled conditions, such as reflux in ethanol with catalysts like sodium acetate or p-toluenesulfonic acid .

Research Findings and Future Directions

Given the lack of detailed research findings specific to this compound, future studies should focus on its synthesis optimization, biological screening, and structural modification to enhance its potential therapeutic properties. The compound's structural features suggest it could be a valuable lead for drug discovery efforts targeting specific biological pathways.

Safety and Handling

This compound is classified as an irritant and should be handled with appropriate safety precautions, including protective clothing and gloves. It is intended for research purposes only and should not be used as a pharmaceutical, food additive, or household product .

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